Cas no 893842-26-7 (5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione)
5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
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- 5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione
- 5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)-cyclohexane-1,3-dione
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- Inchi: 1S/C10H11F3O3/c1-9(2)3-5(14)7(6(15)4-9)8(16)10(11,12)13/h7H,3-4H2,1-2H3
- InChI Key: JJHINZWDUKGUIS-UHFFFAOYSA-N
- SMILES: FC(C(C1C(CC(C)(C)CC1=O)=O)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione Security Information
- Storage Condition:Sealed in dry,2-8°C
5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201586-1g |
5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)-cyclohexane-1,3-dione |
893842-26-7 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM201586-1g |
5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)-cyclohexane-1,3-dione |
893842-26-7 | 95% | 1g |
$729 | 2021-08-05 |
5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione
Recent Advances in the Study of 5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione (CAS: 893842-26-7)
5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione (CAS: 893842-26-7) is a fluorinated diketone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorinated analogs of natural products. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and mechanistic insights.
One of the key areas of research involving 5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione is its role as a precursor in the synthesis of trifluoromethyl-containing heterocycles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient construction of trifluoromethylated pyrazoles, which exhibit enhanced metabolic stability and binding affinity toward target proteins. The study reported a novel one-pot synthesis protocol that leverages the reactivity of the trifluoroacetyl group, yielding high-purity products with potential applications in antiviral and anticancer drug development.
In addition to its synthetic utility, recent investigations have shed light on the biological activities of derivatives derived from this compound. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters described the evaluation of a series of cyclohexane-1,3-dione derivatives as inhibitors of the enzyme acetyl-CoA carboxylase (ACC), a target for metabolic disorders such as obesity and type 2 diabetes. The study identified several potent analogs with IC50 values in the nanomolar range, underscoring the pharmacophoric importance of the trifluoroacetyl moiety in enhancing inhibitory potency.
Mechanistic studies have also revealed intriguing insights into the interactions of 5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione with biological targets. Nuclear magnetic resonance (NMR) and X-ray crystallography data from a 2023 Nature Communications article elucidated the compound's ability to form stable hydrogen-bonding networks with active-site residues of target enzymes, thereby stabilizing inhibitor-enzyme complexes. These findings provide a structural basis for the rational design of next-generation inhibitors with improved selectivity and pharmacokinetic properties.
Despite these advances, challenges remain in optimizing the physicochemical properties of derivatives derived from this scaffold. A 2024 review in Chemical Reviews highlighted the need for further studies to address issues such as solubility and metabolic stability, which are critical for translational applications. Emerging strategies, including prodrug approaches and formulation technologies, are being explored to overcome these limitations and unlock the full potential of this compound class.
In conclusion, 5,5-Dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione (CAS: 893842-26-7) continues to be a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its promising biological activities make it a focal point of ongoing research. Future studies are expected to further expand its applications, particularly in the development of therapeutics for metabolic and infectious diseases.
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